Cas no 1782590-92-4 (3-(Aminomethyl)-4,4-dimethylpentan-1-ol)

• Product Name: 3-(Aminomethyl)-4,4-dimethylpentan-1-ol
• CAS No: 1782590-92-4
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 6177507
• PubChem ID: 84071896
• Update Time: 2025-06-15

3-(Aminomethyl)-4,4-dimethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-4,4-dimethylpentan-1-ol
• 1782590-92-4
• EN300-7263230
• 3-(Aminomethyl)-4,4-dimethylpentan-1-ol

• Inchi： 1S/C8H19NO/c1-8(2,3)7(6-9)4-5-10/h7,10H,4-6,9H2,1-3H3
• InChI Key： JQXALYUMRFRPNY-UHFFFAOYSA-N
• SMILES： OCCC(CN)C(C)(C)C

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 85.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(Aminomethyl)-4,4-dimethylpentan-1-ol

Recent Advances in the Study of 3-(Aminomethyl)-4,4-dimethylpentan-1-ol (CAS: 1782590-92-4)

The compound 3-(Aminomethyl)-4,4-dimethylpentan-1-ol (CAS: 1782590-92-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

One of the primary areas of interest is the synthetic pathways for 3-(Aminomethyl)-4,4-dimethylpentan-1-ol. Recent publications have detailed novel methods for its efficient and scalable synthesis, which are crucial for its application in large-scale pharmaceutical production. Researchers have optimized reaction conditions to improve yield and purity, addressing previous challenges in its preparation. These advancements are expected to facilitate further exploration of its biological activities and therapeutic potential.

In terms of pharmacological properties, preliminary studies have demonstrated that 3-(Aminomethyl)-4,4-dimethylpentan-1-ol exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. Its mechanism of action is currently under investigation, with early data suggesting its role as a potential inhibitor or activator of certain target proteins. These findings open new avenues for its use in drug discovery, particularly in the treatment of metabolic and neurological disorders.

Furthermore, the compound's potential as a building block for more complex molecules has been explored. Its structural versatility allows for modifications that can enhance its pharmacological profile, making it a valuable candidate for the development of novel therapeutics. Recent collaborations between academic and industrial researchers have accelerated the pace of discovery, with several patents filed for derivatives of 3-(Aminomethyl)-4,4-dimethylpentan-1-ol.

Despite these promising developments, challenges remain in fully elucidating the compound's safety and efficacy profiles. Ongoing preclinical studies are aimed at addressing these gaps, with a focus on pharmacokinetics and toxicology. The results of these studies will be critical in determining the compound's suitability for clinical trials and eventual therapeutic use.

In conclusion, 3-(Aminomethyl)-4,4-dimethylpentan-1-ol (CAS: 1782590-92-4) represents a compound of significant interest in the chemical biology and pharmaceutical sectors. Recent research has shed light on its synthetic accessibility, biological activity, and potential applications in drug development. As investigations continue, this molecule is poised to play a pivotal role in the discovery of new therapeutic agents, offering hope for addressing unmet medical needs.